Rubifol
Overview
Description
Rubifol is a natural product found in Gersemia rubiformis with data available.
Scientific Research Applications
Ethnopharmacological Significance
Rubifol, also known as Rubia, has been extensively studied in the Mediterranean area as part of the European project RUBIA. The project cataloged 985 species, including Rubia, for their medicinal uses. This constitutes the first comparative study in the Mediterranean area using a coordinated methodology, providing a foundation for future phytochemical and pharmacological studies that could lead to new therapeutic products (González-Tejero et al., 2008).
Chemical Constituents
Research has identified specific chemical constituents in Rubia cordifolia, such as rubicoumaric acid and rubifolic acid. These findings are based on NMR, mass spectral, and chemical evidence, highlighting the compound's potential for further scientific exploration (Talapatra et al., 1981).
Anti-Inflammatory Activity
Rubia cordifolia has been studied for its anti-inflammatory effects. Research has shown significant anti-inflammatory activity in rats, comparable to that of phenylbutazone. This points to its potential therapeutic application in anti-inflammatory treatments (Antarkar et al., 1983).
Antiprotozoal Activity
Studies on Rubus coriifolius, a species related to Rubia, have shown antiprotozoal activity against Entamoeba histolytica and Giardia lambia. This research supports the ethnopharmacological use of Rubus coriifolius in traditional medicine and its potential as a source for antiprotozoal agents (Alanís et al., 2003).
Management of Type-2 Diabetes and Obesity
Research on Rubus grandifolius has indicated its potential for managing type-2 diabetes and obesity. The study highlights the plant's inhibitory effect on enzymes linked to diabetes, as well as its antioxidant and cytotoxic activities, validating its use in folk medicine for diabetic complications (Spínola et al., 2019).
Therapeutic Constituents and Actions
Rubus species, closely related to Rubia, have been used traditionally for various therapeutic purposes. Investigations have suggested applications for a range of indications, including bacterial infections, anxiety, pain, and inflammation. This underscores the potential of Rubus species, including Rubia, in the development of new therapeutic agents (Patel et al., 2004).
properties
CAS RN |
118025-71-1 |
|---|---|
Product Name |
Rubifol |
Molecular Formula |
C20H26O5 |
Molecular Weight |
346.423 |
IUPAC Name |
(6Z)-4-hydroxy-4,7-dimethyl-10-prop-1-en-2-yl-15-oxabicyclo[11.2.1]hexadeca-6,13(16)-diene-5,8,14-trione |
InChI |
InChI=1S/C20H26O5/c1-12(2)14-5-6-15-10-16(25-19(15)23)7-8-20(4,24)18(22)9-13(3)17(21)11-14/h9-10,14,16,24H,1,5-8,11H2,2-4H3/b13-9- |
InChI Key |
MGGSSDCKEIKUEX-LCYFTJDESA-N |
SMILES |
CC1=CC(=O)C(CCC2C=C(CCC(CC1=O)C(=C)C)C(=O)O2)(C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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